Cas no 1073-50-3 (Methanediol,1-(4-pyrimidinyl)-)

• Product Name: Methanediol,1-(4-pyrimidinyl)-
• CAS No: 1073-50-3
• MF: C₅H₆N₂O₂
• MW: 126.113340854645
• CID: 117406
• PubChem ID: 45080528
• Update Time: 2025-04-18

Methanediol,1-(4-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• Methanediol,1-(4-pyrimidinyl)-
• 4-Pyrimidinemethanediol (7CI,8CI)
• pyrimidin-4-ylmethanediol
• 4-pyrimidinemethanediol
• AG-D-22836
• CTK4A5392
• KB-194842
• SureCN4263709
• 4-Pyrimidinemethanediol(7CI,8CI)
• 1073-50-3
• DTXSID80664008
• (Pyrimidin-4-yl)methanediol
• SCHEMBL4263709

• Inchi： 1S/C5H6N2O2/c8-5(9)4-1-2-6-3-7-4/h1-3,5,8-9H
• InChI Key： NIRUEYKSVCOHQM-UHFFFAOYSA-N
• SMILES： OC(C1C=CN=CN=1)O

Computed Properties

• Exact Mass: 126.04298
• Monoisotopic Mass: 126.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 87
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.6
• Topological Polar Surface Area: 66.2A^2

Experimental Properties

• PSA: 66.24
• LogP: -0.54020